Cas no 72767-22-7 (2-(Azepan-1-yl)benzonitrile)

2-(Azepan-1-yl)benzonitrile structure
2-(Azepan-1-yl)benzonitrile structure
Product Name:2-(Azepan-1-yl)benzonitrile
CAS No:72767-22-7
MF:C13H16N2
MW:200.279542922974
CID:2857823
Update Time:2023-08-10

2-(Azepan-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(azepan-1-yl)benzonitrile
    • 2-(1-Homopiperidino)benzonitrile
    • Z126965706
    • 2-(Azepan-1-yl)benzonitrile
    • Inchi: 1S/C13H16N2/c14-11-12-7-3-4-8-13(12)15-9-5-1-2-6-10-15/h3-4,7-8H,1-2,5-6,9-10H2
    • InChI Key: QNRADTVJBORONY-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2C#N)CCCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 232
  • XLogP3: 3
  • Topological Polar Surface Area: 27
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